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Compound of Interest

Compound Name:
Methyl 2,5-dimethyl-1H-pyrrole-3-

carboxylate

CAS No.: 69687-80-5

Cat. No.: B1330665

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium ions (Ca²⁺) are ubiquitous second messengers that play a critical role in regulating a

vast array of cellular processes, including muscle contraction, neurotransmitter release, gene

expression, and cell proliferation. The precise control of intracellular Ca²⁺ concentration is

maintained by a complex interplay of channels, pumps, and binding proteins. Voltage-gated

calcium channels (VGCCs) are key players in this process, opening in response to membrane

depolarization and allowing an influx of Ca²⁺ into the cell. While much research has focused on

calcium channel blockers for the treatment of conditions like hypertension and angina, calcium

channel activators (also known as agonists) are invaluable research tools and potential

therapeutic agents for conditions characterized by insufficient calcium influx.

These molecules enhance the activity of calcium channels, leading to increased intracellular

Ca²⁺ levels. This document provides detailed application notes and protocols for the synthesis
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and characterization of dihydropyridine-based calcium channel activators, a prominent class of

these compounds.

Signaling Pathways Involving Calcium Channel
Activation
Calcium influx through voltage-gated calcium channels initiates a cascade of intracellular

events. Upon membrane depolarization, these channels open, allowing Ca²⁺ to enter the cell

and bind to various calcium-binding proteins, most notably calmodulin. The Ca²⁺-calmodulin

complex can then activate a variety of downstream effectors, including protein kinases and

phosphatases, leading to diverse physiological responses.

1. Dissolve Aldehyde
in Ethanol

2. Add β-Ketoester and
Ammonium Hydroxide

3. Reflux for 4-6 hours

4. Monitor by TLC 5. Cool and Isolate Crude Product

6. Purify by Recrystallization
or Chromatography

7. Characterize Product
(NMR, MS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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